N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2,5-dimethoxybenzamide

• IUPAC Name: N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2,5-dimethoxybenzamide
• InChI: InChI=1S/C18H18N4O3/c1-24-14-5-6-16(25-2)15(10-14)18(23)21-11-13-4-3-7-20-17(13)22-9-8-19-12-22/h3-10,12H,11H2,1-2H3,(H,21,23)
• InChI Key: UYDLPMDXEOAEOE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C(=O)NCC2=C(N=CC=C2)N3C=CN=C3
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2,5-dimethoxybenzamide is a complex organic compound that features an imidazole ring, a pyridine ring, and a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2,5-dimethoxybenzamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized through the cyclization of amido-nitriles under mild conditions, often using nickel-catalyzed addition to nitriles.

Pyridine Ring Formation: The pyridine ring can be constructed via the condensation of 2-aminopyridines with arylglyoxals.

Benzamide Formation: The benzamide moiety is typically introduced through the reaction of 2,5-dimethoxybenzoic acid with appropriate amines under dehydrative conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of automated synthesis and purification systems can further enhance the efficiency of industrial production.

Chemical Reactions Analysis

Types of Reactions

N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2,5-dimethoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the imidazole and pyridine rings.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in aqueous solution.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2,5-dimethoxybenzamide has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials with specific properties, such as catalysts or sensors.

Mechanism of Action

The mechanism of action of N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2,5-dimethoxybenzamide involves its interaction with specific molecular targets. The imidazole and pyridine rings can bind to metal ions or active sites of enzymes, modulating their activity. The benzamide moiety may interact with protein receptors, influencing signal transduction pathways .

Comparison with Similar Compounds

Similar Compounds

2-(pyridin-3-yl)-1H-benzo[d]imidazoles: Known for their antimicrobial activity.

Imidazo[1,2-a]pyridin-3-yl-acetic acids: Used in the treatment of insomnia and other neurological disorders.

Uniqueness

N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-2,5-dimethoxybenzamide is unique due to its combination of imidazole, pyridine, and benzamide moieties, which confer distinct chemical and biological properties. This combination allows for versatile interactions with various biological targets, making it a valuable compound for research and development.